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A Statistical Comparison of Oxychlorosene in
Surgical Settings

In the landscape of surgical site infection (SSI) prevention, the choice of antiseptic irrigation
solution is a critical determinant of patient outcomes. This guide provides a comparative
statistical analysis of oxychlorosene, a bactericidal agent, with a traditional triple antibiotic
solution (TAS). The data presented is intended for researchers, scientists, and drug
development professionals to facilitate an objective evaluation of oxychlorosene's efficacy and
safety profile in different surgical contexts.

Comparative Efficacy in Breast Reconstruction

A retrospective study comparing oxychlorosene with a triple antibiotic solution for breast pocket
irrigation in implant-based breast reconstruction provides key insights into its relative
performance. The study demonstrated comparable 90-day outcomes between the two agents,
suggesting that oxychlorosene is a viable alternative to TAS.[1][2]

Patient Demographics and Surgical Characteristics

A total of 331 implant-based breast reconstructions were reviewed, with 206 patients receiving
oxychlorosene (Group I) and 125 receiving TAS (Group I1).[2] Key demographic and surgical
characteristics are summarized below to provide context for the comparative outcomes.
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Oxychlorosene

Triple Antibiotic

Characteristic Solution (Group II) P-value
(Group 1) (n=206)
(n=125)
Patient Age (years,
Not Reported Not Reported -
mean + SD)
Body Mass Index ( 28.1 £5.9 (for a
) Not Reported -
kg/m 2, mean = SD) subset of 78 patients)
] 39.7% (for a subset of  17.7% (for a subset of
Hypertension ] ] 0.0005
78 patients) 78 patients)
10.4% (for a subset of
Tobacco Users ] Not Reported -
78 patients)
Neoadjuvant
29% (n=36 of 124) 41% (n=32 of 78) 0.08
Chemotherapy
Adjuvant
38.7% (n=48 of 124) 37.1% (n=29 of 78) 0.83
Chemotherapy
Adjuvant Radiation
32.2% (n=40 of 124) 29.5% (n=23 of 78) 0.68
Therapy
Prior Radiation to
. 11.3% (n=14 of 124) 12.8% (n=10 of 78) 0.74
Implant Site
Nipple-Sparing
48.4% (n=60 of 124) 25.6% (n=20 of 78) 0.001

Mastectomy

Postoperative Outcomes at 90 Days

The primary outcome of the study was the rate of surgical site infections within 90 days post-

surgery. The results indicated no statistically significant difference between the oxychlorosene

and TAS groups.[1][2]
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Oxychlorosene

Triple Antibiotic

Outcome Solution (Group Il) P-value
(Group 1) (n=206)
(n=125)
Overall Surgical Site
, 11.7% (n=24) 11.2% (n=14) 0.90
Infection Rate
Requiring Oral
o 4.9% (n=10) 5.6% (n=7)
Antibiotics
Requiring IV
Antibiotics (no 2.4% (n=5) 2.4% (n=3)
removal)
Requiring Prosthetic
4.4% (n=9) 3.2% (n=4)
Removal
Average Time to
34 34 0.98

Infection (days)

Application in Spinal Deformity Surgery

A separate study evaluated a multi-modal infection prevention protocol that included a sodium

oxychlorosene rinse for patients undergoing instrumented spinal surgery for adult spinal

deformity (ASD).[3] This study highlights the utility of oxychlorosene as part of a

comprehensive infection control strategy.

Infection Rates with Oxychlorosene-Based Protocol

The study retrospectively analyzed 254 patients who underwent posterior instrumented spinal

fusion for deformity correction. The infection prevention bundle included several measures in

addition to the oxychlorosene rinse.

Outcome

Patients (n=254)

Post-Surgical Deep-Wound Infection Rate

3.5% (n=9)

Experimental Protocols
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Breast Reconstruction Study: Oxychlorosene vs. Triple
Antibiotic Solution

o Study Design: A retrospective review was conducted at Indiana University, with institutional
review board approval.[1]

Patient Cohort: The study included all patients who underwent implant-based breast
reconstruction after mastectomy between 2013 and 2018.[2] Patients were excluded if the
irrigation solution was not specified, if it was not oxychlorosene or TAS, or if they lacked a 3-
month follow-up.[1]

Intervention:

o Group | (Oxychlorosene): The surgical pocket was irrigated with a 0.2% oxychlorosene
solution, prepared by adding 2 g of oxychlorosene to 1 liter of sterile water.[1] The reported
contact time for effect is 3 minutes, though some reports suggest efficacy at 1 minute.[1]

o Group Il (Triple Antibiotic Solution): The surgical pocket was irrigated with a standard triple
antibiotic solution.

Data Collection: Demographic variables, medical comorbidities, body mass index (BMI),
smoking history, operative details, surgical irrigation utilized, timing of reconstruction, implant
location, use of mesh, and use of adjuvant/neoadjuvant therapies were collected.[1]

Outcome Measures: The primary outcomes were surgical site infection, device removal, and
wound complications within 90 days post-surgery.[2]

Spinal Deformity Surgery Study: Oxychlorosene-Based
Protocol

o Study Design: A retrospective analysis of patients who underwent posterior instrumented
spinal fusion for adult spinal deformity between January 2011 and May 2019.[3]

« Intervention: A multi-modal infection prevention protocol was implemented, which consisted
of:

o Methicillin-resistant Staphylococcus aureus (MRSA) testing.
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[e]

Preoperative chlorhexidine gluconate bathing.

o

Sodium oxychlorosene rinse during surgery.

[¢]

Vancomycin powder placement.

[¢]

Surgical drain placement.[3]

o Outcome Measures: The primary outcome was the rate of post-surgical deep-wound
infection.[3]

Visualizing the Research Workflow

The following diagram illustrates the logical flow of the retrospective comparative study on
oxychlorosene in breast reconstruction.
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Patient Population

Patients Undergoing Implant-Based
Breast Reconstruction (2013-2018)

Retrospective Grouping

Y

Group I: Oxychlorosene Irrigation Group II: Triple Antibiotic Solution
(n=206) (n=125)

Data Collection

Y y

Demographics, Surgical Details,
Comorbidities

Outcome Analysis (v 90-Day Follow-up)

Surgical Site Infection Rates,
Device Removal, Wound Complications

Statistical Comparison

Comparative Statistical Analysis

(P-values)

Click to download full resolution via product page
Retrospective study workflow for comparing oxychlorosene and TAS.

Mechanism of Action

Oxychlorosene exerts its bactericidal effect through oxidation and hypochlorination.[1][2] This
direct chemical action disrupts microbial cell integrity. Unlike many antibiotics, there are no
known reported mechanisms of antibiotic resistance to oxychlorosene, which presents a
significant advantage in an era of growing antimicrobial resistance.[1]
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Simplified mechanism of action for oxychlorosene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12689818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

